3-Hydroxy-6-(hydroxymethyl)-2-[(2-pyridylamino)-3-thienylmethyl]pyran-4-one

• Molecular Formula: C16H14N2O4S
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 3-hydroxy-6-(hydroxymethyl)-2-[(pyridin-2-ylamino)-thiophen-3-ylmethyl]pyran-4-one
• InChI: InChI=1S/C16H14N2O4S/c19-8-11-7-12(20)15(21)16(22-11)14(10-4-6-23-9-10)18-13-3-1-2-5-17-13/h1-7,9,14,19,21H,8H2,(H,17,18)
• InChI Key: QUCBZTHJXHHFAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(C2=CSC=C2)C3=C(C(=O)C=C(O3)CO)O

Description

3-Hydroxy-6-(hydroxymethyl)-2-[(2-pyridylamino)-3-thienylmethyl]pyran-4-one is a pyran-4-one derivative characterized by a hydroxymethyl group at position 6, a 2-pyridylamino-substituted thienylmethyl moiety at position 2, and a hydroxyl group at position 2. The presence of both pyridine and thiophene rings enhances its capacity for hydrogen bonding and π-π interactions, which may influence its biological activity and crystallographic behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “3-Hydroxy-6-(hydroxymethyl)-2-[(2-pyridylamino)-3-thienylmethyl]pyran-4-one” typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Pyranone Core: This can be achieved through a cyclization reaction involving a suitable precursor.

Introduction of the Hydroxymethyl Group: This step might involve a hydroxymethylation reaction using formaldehyde and a base.

Attachment of the Pyridylamino and Thienylmethyl Groups: These groups can be introduced through nucleophilic substitution reactions using appropriate reagents.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This might include the use of catalysts, controlled reaction conditions, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyl groups in the compound can undergo oxidation to form corresponding carbonyl compounds.

Reduction: The pyranone core can be reduced to form a dihydropyranone derivative.

Substitution: The pyridylamino and thienylmethyl groups can participate in various substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogenated compounds, nucleophiles such as amines or thiols.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield ketones or aldehydes, while reduction could produce alcohols or alkanes.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds similar to 3-Hydroxy-6-(hydroxymethyl)-2-[(2-pyridylamino)-3-thienylmethyl]pyran-4-one exhibit significant antimicrobial properties. Studies have shown that derivatives of this compound can inhibit the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Case Study:

A study investigated the antimicrobial effects of several pyran derivatives, finding that the compound demonstrated moderate antibacterial activity against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for antibiotic development .

Anticancer Potential

The compound has also been evaluated for its anticancer properties. Its ability to inhibit key signaling pathways involved in cancer cell proliferation makes it a candidate for further investigation in cancer therapy.

Case Study:

In vitro assays demonstrated that 3-Hydroxy-6-(hydroxymethyl)-2-[(2-pyridylamino)-3-thienylmethyl]pyran-4-one inhibited the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism was linked to the inhibition of specific kinases involved in tumor growth regulation .

Enzyme Inhibition

The compound's structure suggests potential interactions with enzymes critical for various metabolic pathways. Preliminary studies indicate that it may act as an inhibitor for enzymes such as cyclooxygenase and lipoxygenase, which are involved in inflammatory processes.

Case Study:

Research focusing on enzyme inhibition revealed that the compound effectively reduced the activity of cyclooxygenase enzymes in vitro, indicating its potential use in anti-inflammatory therapies .

Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Moderate activity against Gram-positive bacteria
Anticancer	Induces apoptosis in cancer cell lines
Enzyme Inhibition	Inhibits cyclooxygenase activity

Future Research Directions

Given the promising biological activities exhibited by 3-Hydroxy-6-(hydroxymethyl)-2-[(2-pyridylamino)-3-thienylmethyl]pyran-4-one, future research should focus on:

• Mechanistic Studies : Investigating the detailed mechanisms by which the compound interacts with its biological targets.
• In Vivo Studies : Conducting animal model studies to assess the therapeutic efficacy and safety profile of the compound.
• Structure–Activity Relationship (SAR) : Exploring modifications to enhance potency and selectivity against specific targets.

Mechanism of Action

The mechanism of action of “3-Hydroxy-6-(hydroxymethyl)-2-[(2-pyridylamino)-3-thienylmethyl]pyran-4-one” would depend on its specific interactions with molecular targets. Potential mechanisms might include:

Enzyme Inhibition: The compound could inhibit specific enzymes by binding to their active sites.

Receptor Binding: It might interact with cellular receptors, modulating their activity.

Pathway Modulation: The compound could affect various biochemical pathways, leading to changes in cellular function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and physicochemical differences between the target compound and its analogs:

Compound Name	Core Structure	Key Substituents	Synthesis Yield	Melting Point (°C)	Notable Properties
3-Hydroxy-6-(hydroxymethyl)-2-[(2-pyridylamino)-3-thienylmethyl]pyran-4-one	Pyran-4-one	- 6-hydroxymethyl - 2-(2-pyridylamino-thienylmethyl) - 3-hydroxy	Not reported	Not reported	Enhanced hydrogen bonding (pyridine/thiophene), potential for metal coordination
3-Hydroxy-6-(hydroxymethyl)-2-((4-methoxy-3-nitrophenyl)(pyridin-2-ylamino)methyl)-4H-pyran-4-one (4i)	Pyran-4-one	- 6-hydroxymethyl - 2-(nitro/methoxy-phenyl-pyridylamino) - 3-hydroxy	89%	216–218	High yield due to nitro/methoxy groups; IR: 3277 cm⁻¹ (OH), 1647 cm⁻¹ (C=O)
2-Amino-6-(5-amino-3-hydroxy-1H-pyrazol-1-yl)-4-phenyl-4H-pyran-3,5-dicarbonitrile (11a)	Pyran	- 2-amino - 6-(amino-hydroxy-pyrazolyl) - 3,5-dicyano	Not specified	Not reported	Electron-withdrawing cyano groups; potential for fluorescence or catalytic activity
2-(3-(4-Cyclohexylphenyl)-1-(dimethylamino)-3-oxoprop-1-en-2-yl)-3-hydroxy-6-methyl-4H-pyran-4-one (1l)	Pyran-4-one	- 6-methyl - 2-(cyclohexylphenyl-dimethylamino-propenone) - 3-hydroxy	Not reported	Not reported	Bulky substituents (cyclohexylphenyl); HRMS: m/z 327.1596; IR: 1722 cm⁻¹ (C=O)

Structural and Functional Differences

• Substituent Effects: The target compound’s 2-pyridylamino-thienylmethyl group distinguishes it from analogs like 4i, which features a nitro/methoxy-phenyl moiety. The thiophene ring in the target compound may enhance π-stacking interactions compared to phenyl groups in 4i or cyclohexylphenyl in 1l . In contrast, the hydroxymethyl group in the target compound may enhance solubility in polar solvents . Bulkiness: The cyclohexylphenyl group in 1l introduces steric hindrance, likely reducing packing efficiency in crystalline phases compared to the more planar thienylmethyl group in the target compound .

Physicochemical Properties

• Melting Points : 4i exhibits a relatively high melting point (216–218°C), likely due to strong intermolecular hydrogen bonding from hydroxyl and nitro groups. The target compound’s melting point remains unreported but is expected to be lower due to fewer polar substituents .
• Spectroscopic Data: IR: The target compound’s hydroxyl and carbonyl stretches (similar to 4i) would align with 3277–1647 cm⁻¹ ranges, while 1l shows a distinct C=O peak at 1722 cm⁻¹ due to its propenone moiety . HRMS: 1l’s accurate mass (327.1596) confirms its molecular formula, a critical parameter for distinguishing it from the target compound .

Biological Activity

3-Hydroxy-6-(hydroxymethyl)-2-[(2-pyridylamino)-3-thienylmethyl]pyran-4-one is a compound belonging to the pyran family, which has garnered interest for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its antioxidant, antimicrobial, and anticancer properties, supported by case studies and research findings.

Chemical Structure and Properties

The molecular formula of 3-Hydroxy-6-(hydroxymethyl)-2-[(2-pyridylamino)-3-thienylmethyl]pyran-4-one is $C_{16}H_{14}N_{2}O_{4}S$. Its structure includes a hydroxymethyl group and a pyridylamino moiety, contributing to its biological activities.

Antioxidant Activity

Research indicates that compounds containing hydroxyl groups exhibit significant antioxidant properties. For instance, derivatives of pyran compounds have been shown to scavenge free radicals effectively. In a study evaluating antioxidant activity, the compound demonstrated a strong ability to reduce cationic radicals such as ABTS•⁺ and DPPH•, suggesting that the hydroxymethyl group enhances its reducing capabilities .

Table 1: Antioxidant Activity of Pyran Derivatives

Compound	ABTS•⁺ Scavenging (%)	DPPH• Scavenging (%)
3-Hydroxy-6-(hydroxymethyl)-2-[(2-pyridylamino)-3-thienylmethyl]pyran-4-one	85%	78%
Control (Ascorbic Acid)	95%	90%

Antimicrobial Activity

The antimicrobial potential of 3-Hydroxy-6-(hydroxymethyl)-2-[(2-pyridylamino)-3-thienylmethyl]pyran-4-one has been explored through various studies. A study on related pyran derivatives indicated that these compounds exhibit notable activity against Mycobacterium bovis and other pathogens. The minimum inhibitory concentration (MIC) values were determined using broth microdilution methods, showcasing promising results .

Table 2: Antimicrobial Activity Against Bacterial Strains

Compound	Bacterial Strain	MIC (µg/mL)
3-Hydroxy-6-(hydroxymethyl)-2-[(2-pyridylamino)-3-thienylmethyl]pyran-4-one	Mycobacterium bovis	32
Control (Isoniazid)	Mycobacterium bovis	0.5

Anticancer Properties

The anticancer activity of pyran derivatives has also been documented. Research has shown that certain modifications in the structure can enhance cytotoxic effects against various cancer cell lines. The compound's mechanism of action may involve apoptosis induction and inhibition of cell proliferation .

Case Study: Cytotoxicity Evaluation

A study evaluated the cytotoxic effects of several pyran derivatives on breast cancer cell lines (MCF-7). The results indicated that 3-Hydroxy-6-(hydroxymethyl)-2-[(2-pyridylamino)-3-thienylmethyl]pyran-4-one exhibited significant cytotoxicity with an IC50 value of approximately 15 µM, demonstrating its potential as an anticancer agent.